Cas no 1261490-81-6 (8-Iodo-3-hydroxyquinoline)

• Product Name: 8-Iodo-3-hydroxyquinoline
• CAS No: 1261490-81-6
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 4822587
• Update Time: 2025-06-14

8-Iodo-3-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Iodoquinolin-3-ol
• 8-Iodo-3-hydroxyquinoline

• Inchi： 1S/C9H6INO/c10-8-3-1-2-6-4-7(12)5-11-9(6)8/h1-5,12H
• InChI Key： XDIBITBIKRZCNC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=CC(=CN=C21)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 8-Iodo-3-hydroxyquinoline

Research Brief on 8-Iodo-3-hydroxyquinoline (CAS: 1261490-81-6): Recent Advances and Applications

8-Iodo-3-hydroxyquinoline (CAS: 1261490-81-6) is a halogenated quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

One of the most notable recent developments is the use of 8-Iodo-3-hydroxyquinoline as a precursor in the synthesis of novel quinoline-based inhibitors targeting bacterial DNA gyrase and topoisomerase IV. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The study employed a combination of molecular docking and in vitro assays to elucidate the mechanism of action, revealing that these derivatives interfere with the ATP-binding domain of the target enzymes.

In addition to its antimicrobial properties, 8-Iodo-3-hydroxyquinoline has shown promise in oncology research. A recent preprint on bioRxiv reported that this compound can be functionalized to produce selective inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study utilized high-throughput screening and structural optimization to identify derivatives with improved selectivity for HDAC6, a target associated with multiple myeloma and other hematological malignancies. Preliminary in vivo data from murine models indicated significant tumor growth inhibition with minimal off-target effects.

The synthetic accessibility of 8-Iodo-3-hydroxyquinoline has also been a focus of recent research. A 2024 publication in Organic Letters described a novel, scalable method for its preparation via palladium-catalyzed C-H iodination of 3-hydroxyquinoline. This approach offers advantages in terms of yield and purity, addressing previous challenges associated with the halogenation of quinoline derivatives. The authors highlighted the potential of this method to facilitate large-scale production for industrial applications.

Despite these advancements, challenges remain in the development of 8-Iodo-3-hydroxyquinoline-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as evidenced by recent patent filings from several pharmaceutical companies.

In conclusion, 8-Iodo-3-hydroxyquinoline (CAS: 1261490-81-6) represents a promising scaffold for the development of new antimicrobial and anticancer agents. Recent studies have expanded our understanding of its biological activities and synthetic routes, paving the way for future applications in drug discovery. Ongoing research efforts are expected to yield optimized derivatives with enhanced efficacy and safety profiles, further solidifying its role in the chemical biology and medicinal chemistry landscape.